- Nonsteroidal Bivalent Estrogen Ligands: An Application of the Bivalent Concept to the Estrogen Receptor, ACS Chemical Biology, 2013, 8(4), 707-715
Cas no 928292-69-7 (Amino-PEG10-amine)
Amino-PEG10-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15,18,21,24,27,30-Decaoxadotriacontane-1,32-diamine
- Amino-PEG10-Amine
- H2N-10-NH2
- H2N-dPEG10-CH2CH2NH2
- H2N-PEG10-CH2CH2NH2
- BIPG1061
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
- SCHEMBL23765660
- MFCD28122962
- AKOS027320825
- DA-50413
- BP-22253
- C70474
- NH2-PEG10-NH2
- HY-W040270
- SY251158
- CS-W021010
- 928292-69-7
- Diamino-PEG10
- 3,6,9,12,15,21,24,27,30-Decaoxadotriacontane-1,32-diaMine
- AS-70299
- Amino-PEG10-amine
-
- MDL: MFCD28122962
- Inchi: 1S/C22H48N2O10/c23-1-3-25-5-7-27-9-11-29-13-15-31-17-19-33-21-22-34-20-18-32-16-14-30-12-10-28-8-6-26-4-2-24/h1-24H2
- InChI Key: YMQALIUBVKNYIJ-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCN)CCOCCOCCOCCOCCOCCN
Computed Properties
- Exact Mass: 500.33100
- Monoisotopic Mass: 500.33089573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 31
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144
- XLogP3: -3.1
Experimental Properties
- Color/Form: Solid powder
- PSA: 144.34000
- LogP: 0.47040
Amino-PEG10-amine Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Amino-PEG10-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A293570-10mg |
Amino-PEG10-Amine |
928292-69-7 | 10mg |
$ 95.00 | 2022-01-13 | ||
| TRC | A293570-25mg |
Amino-PEG10-Amine |
928292-69-7 | 25mg |
$ 200.00 | 2022-01-13 | ||
| TRC | A293570-50mg |
Amino-PEG10-Amine |
928292-69-7 | 50mg |
$ 310.00 | 2022-01-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22253-1g |
Amino-PEG10-amine |
928292-69-7 | 98% | 1g |
8550CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22253-500mg |
Amino-PEG10-amine |
928292-69-7 | 98% | 500mg |
5628CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22253-100mg |
Amino-PEG10-amine |
928292-69-7 | 98% | 100mg |
3135CNY | 2021-05-07 | |
| Apollo Scientific | BIPG1061-500mg |
Amino-PEG10-Amine |
928292-69-7 | 500mg |
£766.00 | 2023-09-01 | ||
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BNN-8-250mg |
Amino-PEG10-amine |
928292-69-7 | >98.00% | 250mg |
¥500.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BNN-8-500mg |
Amino-PEG10-amine |
928292-69-7 | >98.00% | 500mg |
¥950.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BNN-8-1g |
Amino-PEG10-amine |
928292-69-7 | >98.00% | 1g |
¥1380.0 | 2023-09-19 |
Amino-PEG10-amine Production Method
Production Method 1
Amino-PEG10-amine Preparation Products
Amino-PEG10-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Amino-PEG10-amine
Amino-PEG10-Amine: A Comprehensive Overview
Amino-PEG10-Amine, also known by its CAS No. 928292-69-7, is a versatile compound that has garnered significant attention in the fields of chemistry, materials science, and biotechnology. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer due to its biocompatibility and hydrophilic properties. The Amino-PEG10-Amine structure consists of a PEG backbone with two amine groups attached at both ends, making it a bifunctional molecule with unique properties.
The CAS No. 928292-69-7 designation uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature. The molecule's structure, with its two amine groups, allows for versatile applications in various chemical reactions, such as cross-linking, conjugation, and surface modification. Recent studies have highlighted its potential in drug delivery systems, where its ability to enhance solubility and reduce immunogenicity makes it an invaluable component.
One of the most notable advancements involving Amino-PEG10-Amine is its role in the development of targeted drug delivery systems. Researchers have utilized this compound to create PEGylated nanoparticles that can deliver therapeutic agents directly to specific tissues or cells. For instance, a study published in *Nature Biotechnology* demonstrated how Amino-PEG10-Amine can be used to modify lipid nanoparticles, improving their stability and targeting efficiency. This innovation has significant implications for cancer therapy, where precise drug delivery can minimize side effects and enhance treatment outcomes.
In addition to its applications in medicine, Amino-PEG10-Amine has found utility in materials science. Its ability to form stable cross-links with other molecules makes it an ideal candidate for creating hydrogels and other biomaterials. A recent paper in *Advanced Materials* explored the use of Amino-PEG10-Amine in creating self-healing hydrogels that exhibit exceptional mechanical properties and biocompatibility. These materials hold promise for applications in tissue engineering and regenerative medicine.
The synthesis of Amino-PEG10-Amine typically involves a multi-step process that begins with the activation of PEG using carbonyl diimidazole (CDI) or other activating agents. This step converts the terminal hydroxyl groups of PEG into reactive imidazole carbamates, which can then react with primary amines to form stable amide bonds. The final product is characterized by Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure and purity.
One area where Amino-PEG10-Amine has shown remarkable potential is in the field of bioconjugation. Its dual amine functionality allows for the simultaneous attachment of multiple biomolecules, such as proteins or nucleic acids, onto a single PEG backbone. This capability is particularly useful in the development of multivalent vaccines and diagnostics. A study published in *Journal of Controlled Release* demonstrated how Amino-PEG10-Amine can be used to create multivalent vaccine candidates that elicit stronger immune responses compared to traditional monovalent vaccines.
Furthermore, the use of Amino-PEG10-Amine in gene therapy has been explored extensively. By conjugating this compound with plasmid DNA or siRNA molecules, researchers have been able to improve the efficiency of gene delivery into target cells. A recent study in *Molecular Therapy* reported that PEGylation with Amino-PEG10-Amine significantly enhanced the transfection efficiency of siRNA into liver cells, paving the way for new treatments for genetic disorders.
In conclusion, Amino-PEG10-Amine (CAS No. 928292-69-7) is a highly versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug delivery, materials science, and bioconjugation. As research continues to uncover new applications for this compound, its role in advancing medical treatments and technologies is expected to grow significantly.